N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide
Overview
Description
N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide, also known as MDL-28170, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for future research.
Mechanism of Action
N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide exerts its effects through the inhibition of proteases. Specifically, it binds to the active site of these enzymes, preventing them from cleaving their substrates. This inhibition leads to a decrease in the activity of these proteases, which can have various downstream effects on cellular processes.
Biochemical and Physiological Effects:
N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes. Additionally, it has been shown to decrease the levels of pro-inflammatory cytokines and to inhibit the activation of NF-κB, a transcription factor involved in inflammation.
Advantages and Limitations for Lab Experiments
N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. Additionally, it has been extensively studied, and its mechanism of action is well-understood. However, there are also some limitations to its use in lab experiments. For example, its effects may be cell-type specific, and it may have off-target effects that need to be carefully considered.
Future Directions
There are several future directions for research on N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide. One potential avenue is to investigate its potential as a therapeutic agent for various diseases, such as Alzheimer's disease and cancer. Additionally, its anti-inflammatory and anti-oxidant properties make it a promising candidate for the treatment of various inflammatory diseases. Further research is also needed to fully understand its mechanism of action and to identify any potential off-target effects.
Scientific Research Applications
N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to inhibit various proteases, including calpain and cathepsin B, which are involved in various pathological conditions such as Alzheimer's disease and cancer. Additionally, N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide has been shown to have anti-inflammatory and anti-oxidant properties, making it a promising candidate for the treatment of various inflammatory diseases.
properties
IUPAC Name |
2-(N-methylsulfonylanilino)-N-phenylpropanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-13(16(19)17-14-9-5-3-6-10-14)18(22(2,20)21)15-11-7-4-8-12-15/h3-13H,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUIBJNMFRIRPNL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1)N(C2=CC=CC=C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.